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An In-Depth Technical Guide to the Physicochemical Properties of (R)-Ethyl Nipecotate

Hydrochloride

Introduction
(R)-ethyl nipecotate hydrochloride is the hydrochloride salt of the ethyl ester of (R)-nipecotic

acid. This chiral molecule serves as a critical intermediate in the synthesis of various

pharmaceuticals and is of significant interest to researchers in neuroscience and drug

development.[1][2] Its primary pharmacological relevance stems from its role as a prodrug to

(R)-nipecotic acid, a potent inhibitor of the gamma-aminobutyric acid (GABA) transporter GAT-

1.[3] By blocking the reuptake of GABA, the principal inhibitory neurotransmitter in the central

nervous system, its derivatives can effectively enhance GABAergic transmission, a mechanism

central to the action of anticonvulsant drugs like Tiagabine.[4][5]

This technical guide provides a comprehensive overview of the core physical, chemical, and

spectroscopic properties of (R)-ethyl nipecotate hydrochloride. It is designed for researchers,

scientists, and drug development professionals who require a deep understanding of this

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1418001#bc-rfq
https://www.chem-tools.com/shop/chemasil/r-ethyl-nipecotate-hydrochloride/
https://www.researchgate.net/publication/272103196_The_Resolusion_of_Ethyl_S-Nipecotate_and_the_New_Synthesis_of_Ethyl-1-_2-Thiopheneacetyl-3-Piperidine_Carboxylate
https://pubmed.ncbi.nlm.nih.gov/10903390/
https://pubmed.ncbi.nlm.nih.gov/10479278/
https://pubmed.ncbi.nlm.nih.gov/7555976/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound for synthesis, characterization, and application in their work. The guide includes

detailed data, experimental protocols for verification, and an exploration of the scientific context

that makes these properties relevant.

Section 1: Core Physicochemical Properties
The physical properties of (R)-ethyl nipecotate hydrochloride are fundamental to its handling,

formulation, and reactivity. As a hydrochloride salt, it exists as a stable, crystalline solid, which

contrasts with its free base form, a liquid at room temperature.[1] This distinction is crucial for

its application in synthesis and potential formulation studies.

A summary of its key physicochemical data is presented below. Note the distinction between

the hydrochloride salt and its corresponding free base.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.chem-tools.com/shop/chemasil/r-ethyl-nipecotate-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
(R)-Ethyl
Nipecotate
Hydrochloride

(R)-Ethyl
Nipecotate (Free
Base)

Reference(s)

Synonyms

(R)-Ethyl 1-

piperidinecarboxylate

HCl

(R)-(-)-Nipecotic acid

ethyl ester, (R)-Ethyl

piperidine-3-

carboxylate

[1][6]

Appearance
White crystalline

powder

Clear colorless to

yellow-brown liquid
[1][7]

CAS Number 37675-19-7 25137-01-3 [1][8]

Molecular Formula C₈H₁₅NO₂·HCl C₈H₁₅NO₂ [1][6][8]

Molecular Weight 193.67 g/mol 157.21 g/mol [6][8]

Melting Point

Not consistently

reported; a value of

165-167 °C is cited for

"ethyl nipecotate"

(likely the racemic

salt).

Not Applicable [7][9]

Boiling Point Decomposes 102-104 °C / 7 mmHg [7][9]

Density Not Applicable ~1.02 g/mL at 20°C [8]

Solubility
Soluble in water and

polar organic solvents.

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone.

[7][10]

Specific Rotation
Data not widely

available.
-1.5° (neat) [8]

Section 2: Structural and Spectroscopic Profile
Precise structural confirmation is paramount in drug development. The spectroscopic profile of

(R)-ethyl nipecotate provides an unambiguous fingerprint for its identification and quality
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control.

Molecular Structure
The structure consists of a piperidine ring with an ethoxycarbonyl group at the chiral 3-position.

In the hydrochloride salt, the piperidine nitrogen is protonated.
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Caption: 2D structure of (R)-ethyl nipecotate hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for structural elucidation. For the hydrochloride salt in

D₂O, the following signals are expected:

¹H NMR:

A triplet around 1.2-1.3 ppm (3H), corresponding to the methyl protons of the ethyl group.

A quartet around 4.1-4.2 ppm (2H), from the methylene protons of the ethyl group.
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A complex series of multiplets between 1.5 and 3.5 ppm, representing the seven protons

on the piperidine ring. The proton at the chiral center (C3) would appear as a distinct

multiplet within this region.

¹³C NMR:

A signal around 14 ppm for the ethyl methyl carbon.

A signal around 61 ppm for the ethyl methylene carbon.

Multiple signals between 25 and 55 ppm for the five piperidine ring carbons.

A signal around 173 ppm for the carbonyl carbon of the ester.

Infrared (IR) Spectroscopy
FT-IR spectroscopy provides information about the functional groups present. Key absorption

bands include:

~2700-3000 cm⁻¹: A broad, strong band characteristic of the N-H⁺ stretch of the secondary

ammonium salt.

~1730-1740 cm⁻¹: A strong C=O stretching vibration from the ester group.

~1180-1250 cm⁻¹: A strong C-O stretching vibration, also associated with the ester.

~2850-2980 cm⁻¹: C-H stretching vibrations from the alkyl portions of the molecule.

Mass Spectrometry (MS)
When analyzed by mass spectrometry (e.g., ESI-MS), the compound will be detected as the

free base following the loss of HCl. The expected molecular ion peak [M+H]⁺ would correspond

to the mass of the free base (C₈H₁₅NO₂) plus a proton, appearing at m/z 158.12.

Section 3: The Role in Neuroscience and
Pharmaceutical Synthesis
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(R)-ethyl nipecotate is more than a simple chemical; it is a key that unlocks potent biological

activity. Its physical properties are directly relevant to its function as a CNS-active agent

precursor.

The primary mechanism of action involves its in-vivo hydrolysis to (R)-nipecotic acid. This

active metabolite is a potent and selective inhibitor of the GABA transporter 1 (GAT-1).[3] GAT-

1 is responsible for clearing GABA from the synaptic cleft, thereby terminating its inhibitory

signal. By blocking this transporter, (R)-nipecotic acid increases the concentration and

residence time of GABA in the synapse, leading to enhanced GABAergic neurotransmission.[5]

This mechanism is highly valuable for controlling neuronal hyperexcitability, which is the

hallmark of epileptic seizures.[11]

The ethyl ester form serves as a prodrug, a strategy often employed in drug development to

improve pharmacokinetic properties such as absorption and distribution across the blood-brain

barrier. Furthermore, the chiral center at the 3-position is stereospecific; the (R)-enantiomer is

significantly more potent as a GABA uptake inhibitor than the (S)-enantiomer.[2] This

underscores the critical importance of enantiomeric purity. Beyond its direct lineage to GABA

uptake inhibitors, (R)-ethyl nipecotate is also a versatile chiral building block for other complex

molecules, including DPP-4 inhibitors used in diabetes treatment.[6][12]

Section 4: Experimental Protocols for
Characterization
To ensure the identity, purity, and stereochemical integrity of (R)-ethyl nipecotate hydrochloride,

a systematic analytical workflow is required. The following protocols are self-validating and

grounded in standard pharmaceutical analysis principles.

Characterization Workflow Overview
The logical flow for characterizing a new batch of the compound involves sequential verification

of its physical properties, structure, and purity.
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(R)-Ethyl Nipecotate HCl

Protocol 1:
Melting Point (DSC)

 Thermal
 Identity 

Structural Screen:
FT-IR Spectroscopy

 Functional
 Groups 

Protocol 2:
Structural Confirmation (NMR)

 Proceed if
 consistent 

Mass Verification (MS)

 Confirm
 MW 

Protocol 3:
Chiral Purity (HPLC)

 Confirm
 Structure 

Fully Characterized
Material

 Final QC
 Approval 

Click to download full resolution via product page

Caption: A typical workflow for the physicochemical characterization.
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Protocol 1: Determination of Melting Point via
Differential Scanning Calorimetry (DSC)
Causality: DSC is superior to traditional melting point apparatus as it provides a quantitative

measure of thermal transitions, offering insights into purity (melting point

depression/broadening) and polymorphism.

Instrument Calibration: Calibrate the DSC instrument's temperature and heat flow using

certified indium standards.

Sample Preparation: Accurately weigh 2-5 mg of (R)-ethyl nipecotate hydrochloride into a

hermetically sealed aluminum pan. Prepare an identical empty pan to serve as a reference.

Thermal Program: Place both pans into the DSC cell. Heat the sample from 25°C to 200°C

at a controlled rate of 10°C/minute under a nitrogen purge (50 mL/min). The nitrogen purge

prevents oxidative degradation.

Data Analysis: The melting point is determined as the onset temperature of the endothermic

melting peak. A sharp peak indicates high purity.

Protocol 2: Structural Confirmation by NMR
Spectroscopy
Causality: NMR provides an unambiguous confirmation of the covalent structure and can reveal

the presence of impurities. The choice of solvent is critical; for a hydrochloride salt, a polar,

deuterated solvent is required.

Sample Preparation: Dissolve approximately 10-15 mg of the compound in 0.7 mL of

deuterium oxide (D₂O) or deuterated dimethyl sulfoxide (DMSO-d₆). D₂O is suitable for

observing most protons, though the N-H protons will exchange and become invisible.

DMSO-d₆ will allow observation of the N-H protons.

Instrument Setup: Tune and shim the NMR spectrometer (≥400 MHz recommended for

better resolution).

Data Acquisition: Acquire a ¹H spectrum, followed by a ¹³C spectrum. If necessary, 2D

experiments like COSY can be run to confirm proton-proton couplings within the piperidine
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ring.

Interpretation: Compare the obtained chemical shifts, integration values, and coupling

patterns to the expected spectrum and reference data to confirm the structure.

Protocol 3: Enantiomeric Purity Analysis by Chiral High-
Performance Liquid Chromatography (HPLC)
Causality: As the biological activity is stereospecific, confirming the enantiomeric excess (% ee)

is mandatory. Chiral HPLC separates enantiomers by using a chiral stationary phase (CSP)

that interacts differently with each enantiomer.

System Preparation: Use an HPLC system equipped with a UV detector. The mobile phase

must be HPLC grade.

Column: Install a suitable chiral column, such as one based on immobilized amylose or

cellulose derivatives.

Method Development (Example):

Mobile Phase: A mixture of hexane and isopropanol (e.g., 90:10 v/v) with a small amount

of an amine modifier like diethylamine (0.1%) to improve peak shape.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Temperature: 25°C.

Analysis: Inject a standard of the racemic ethyl nipecotate to determine the retention times of

both the (R) and (S) enantiomers. Then, inject the sample solution and integrate the peak

areas.

Calculation: Calculate the enantiomeric excess using the formula: % ee = [ (Area(R) -

Area(S)) / (Area(R) + Area(S)) ] x 100.

Conclusion
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(R)-ethyl nipecotate hydrochloride is a compound of significant scientific and commercial

interest. Its identity as a stable, crystalline solid with well-defined spectroscopic and physical

properties makes it a reliable intermediate for pharmaceutical synthesis. A thorough

understanding and verification of these properties—from its molecular structure and mass to its

specific chirality—are not merely academic exercises. They are essential, self-validating steps

that ensure the quality, safety, and efficacy of the advanced therapeutic agents derived from it.

The protocols and data presented in this guide serve as a robust framework for researchers

engaged in the vital work of drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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